Cas no 500772-74-7 (Ethyl 2-amino-2-(4-bromophenyl)acetate)

• Product Name: Ethyl 2-amino-2-(4-bromophenyl)acetate
• CAS No: 500772-74-7
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5575899
• PubChem ID: 5115782
• Update Time: 2025-10-17

Ethyl 2-amino-2-(4-bromophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-AMINO-2-(4-BROMOPHENYL)ACETATE
• RS-4-Bromophenylglycine ethyl ester
• Benzeneacetic acid, α-amino-4-bromo-, ethyl ester
• Ethyl2-amino-2-(4-bromophenyl)acetate
• 500772-74-7
• EN300-4239614
• Ethyl 2-amino-2-(4-bromophenyl)acetate

• Inchi： 1S/C10H12BrNO2/c1-2-14-10(13)9(12)7-3-5-8(11)6-4-7/h3-6,9H,2,12H2,1H3
• InChI Key： KOMXYBRWLYHUSY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(=O)OCC)N

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-amino-2-(4-bromophenyl)acetate

Ethyl 2-amino-2-(4-bromophenyl)acetate (CAS No. 500772-74-7): A Comprehensive Overview

Ethyl 2-amino-2-(4-bromophenyl)acetate (CAS No. 500772-74-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as an intermediate in the synthesis of various bioactive molecules.

The chemical structure of Ethyl 2-amino-2-(4-bromophenyl)acetate consists of an ethyl ester group, an amino group, and a brominated phenyl ring. These functional groups contribute to its reactivity and biological activity, making it a valuable starting material for a wide range of chemical transformations. The presence of the bromine atom on the phenyl ring provides a handle for further functionalization, enabling the synthesis of more complex molecules with tailored properties.

In recent years, Ethyl 2-amino-2-(4-bromophenyl)acetate has been extensively studied for its potential in drug discovery and development. One notable application is in the synthesis of small molecule inhibitors targeting specific enzymes and receptors. For instance, researchers have utilized this compound as a building block to develop inhibitors of kinases, which are key players in various signaling pathways associated with diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry highlighted the use of Ethyl 2-amino-2-(4-bromophenyl)acetate in the development of potent and selective inhibitors of protein kinases. The researchers demonstrated that by modifying the amino group and the brominated phenyl ring, they could achieve high selectivity and potency against specific kinase targets. This work underscores the importance of Ethyl 2-amino-2-(4-bromophenyl)acetate as a key intermediate in the design of targeted therapies.

Beyond its role in kinase inhibition, Ethyl 2-amino-2-(4-bromophenyl)acetate has also shown promise in other therapeutic areas. For example, it has been explored as a precursor for the synthesis of compounds with anti-inflammatory properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives from Ethyl 2-amino-2-(4-bromophenyl)acetate that exhibited significant anti-inflammatory activity in vitro and in vivo models. These findings suggest that this compound could serve as a valuable lead for developing new anti-inflammatory drugs.

The synthetic versatility of Ethyl 2-amino-2-(4-bromophenyl)acetate is further highlighted by its use in combinatorial chemistry approaches. Combinatorial libraries generated from this compound have been screened for various biological activities, including antimicrobial, antiviral, and anticancer properties. This approach has led to the identification of several promising lead compounds that warrant further investigation.

In addition to its applications in drug discovery, Ethyl 2-amino-2-(4-bromophenyl)acetate has also found utility as a research tool. Its ability to undergo selective chemical modifications makes it an ideal candidate for probing biological systems and understanding molecular interactions. For instance, it has been used to study protein-protein interactions and to develop probes for imaging applications.

The safety profile of Ethyl 2-amino-2-(4-bromophenyl)acetate is another important consideration for its use in pharmaceutical research. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for further development into therapeutic agents. However, ongoing research is necessary to fully evaluate its safety and efficacy in clinical settings.

In conclusion, Ethyl 2-amino-2-(4-bromophenyl)acetate (CAS No. 500772-74-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive starting material for the development of novel therapeutic agents and bioactive molecules. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.